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Compound of Interest

Compound Name: 3-Bromo-2-nitroanisole

Cat. No.: B1266894

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-nitroanisole is a highly functionalized aromatic compound that serves as a
versatile precursor in modern organic synthesis. Its structure, featuring a methoxy group, a
nitro group, and a bromine atom on an aromatic ring, provides multiple reaction sites for
diversification. The electron-withdrawing nature of the nitro group significantly influences the
reactivity of the molecule, making the bromine atom susceptible to various cross-coupling
reactions.[1] This guide provides an in-depth overview of the synthesis, properties, and key
synthetic applications of 3-Bromo-2-nitroanisole, with a focus on its role in constructing
complex molecular architectures relevant to medicinal chemistry and materials science.[1]

Physicochemical and Structural Data

The fundamental properties of 3-Bromo-2-nitroanisole are crucial for its use in experimental
settings. The data below has been compiled for easy reference.
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Property Value Source
CAS Number 500298-30-6 [2][3]
Molecular Formula C7HeBrNOs [1][2]
Molecular Weight 232.03 g/mol [1]
Appearance White to light yellow 4]
powder/crystal

Melting Point 72.0-76.0 °C [4]
Purity >98.0% (GC) [4]

1-Bromo-3-methoxy-2-
Synonyms ] [31[4]
nitrobenzene

Synthesis of 3-Bromo-2-nitroanisole

The most common industrial and laboratory-scale synthesis involves a two-step electrophilic
aromatic substitution sequence starting from anisole.[1]

 Nitration of Anisole: Anisole is first nitrated, typically using a mixture of concentrated sulfuric
acid and nitric acid, to selectively install a nitro group at the ortho position, yielding 2-
nitroanisole.[1]

» Bromination of 2-Nitroanisole: The resulting 2-nitroanisole is then brominated. The methoxy
group directs the incoming electrophile (bromine) to the para position relative to itself, and
the nitro group directs it to the meta position, resulting in the desired 3-bromo-2-
nitroanisole. This step often uses bromine with a Lewis acid catalyst like iron(lll) bromide
(FeBrs).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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